Cas no 54573-09-0 (Thiocyanic acid, 1,2-dimethylpropyl ester)

Thiocyanic acid, 1,2-dimethylpropyl ester structure
54573-09-0 structure
Product name:Thiocyanic acid, 1,2-dimethylpropyl ester
CAS No:54573-09-0
MF:C6H11NS
MW:129.2232401371
CID:354214
PubChem ID:71364613

Thiocyanic acid, 1,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 1,2-dimethylpropyl ester
    • 3-methylbutan-2-yl thiocyanate
    • 54573-09-0
    • DTXSID40788077
    • SCHEMBL17297128
    • Inchi: InChI=1S/C6H11NS/c1-5(2)6(3)8-4-7/h5-6H,1-3H3
    • InChI Key: AZVJCFWSFGVPBO-UHFFFAOYSA-N
    • SMILES: CC(SC#N)C(C)C

Computed Properties

  • Exact Mass: 129.06133
  • Monoisotopic Mass: 129.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79

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